Cas no 84538-47-6 (4-Chloro-2-methoxy-6-methyl-5-nitropyrimidine)

• Product Name: 4-Chloro-2-methoxy-6-methyl-5-nitropyrimidine
• CAS No: 84538-47-6
• MF: C₆H₆ClN₃O₃
• MW: 203.583139896393
• CID: 3165382
• PubChem ID: 13080980
• Update Time: 2025-04-21

4-Chloro-2-methoxy-6-methyl-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxy-6-methyl-5-nitro-pyrimidine
• 84538-47-6
• SCHEMBL3752019
• JDWRKIIBNHCUHM-UHFFFAOYSA-N
• DTXSID501252532
• CS-0045733
• 4-Chloro-2-methoxy-6-methyl-5-nitropyrimidine

• MDL： MFCD27929589
• Inchi： 1S/C6H6ClN3O3/c1-3-4(10(11)12)5(7)9-6(8-3)13-2/h1-2H3
• InChI Key： JDWRKIIBNHCUHM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(=N1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 203.0097688g/mol
• Monoisotopic Mass: 203.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.5±0.0 g/cm3
• Melting Point: Not available
• Boiling Point: 347.7±0.0 °C at 760 mmHg
• Flash Point: 164.1±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

4-Chloro-2-methoxy-6-methyl-5-nitropyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds